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Compound of Interest

Compound Name: 5-Chloro-2-(2-phenylethoxy)aniline

CAS No.: 648926-16-3

Cat. No.: B1328285 Get Quote

CAS Registry Number: 648926-16-3 Document Type: Provisional Safety Data Sheet (SDS) &

Risk Assessment Strategy Date of Issue: February 27, 2026

Executive Summary & Application Context
5-Chloro-2-(2-phenylethoxy)aniline (C₁₄H₁₄ClNO) is a specialized chlorinated aniline

derivative often utilized as a scaffold in medicinal chemistry, particularly in the synthesis of

kinase inhibitors and GPCR ligands where the phenethyl ether moiety provides critical

hydrophobic interactions.

Unlike commodity chemicals, this compound lacks extensive empirical toxicological datasets.

This guide synthesizes a predictive safety profile based on Structure-Activity Relationships

(SAR) of analogous chloro-anilines and phenethyl ethers. Researchers must treat this

compound as a high-potency intermediate with specific risks related to hematotoxicity

(methemoglobinemia) and skin sensitization.
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Property Specification

IUPAC Name 5-Chloro-2-(2-phenylethoxy)aniline

CAS Number 648926-16-3

Molecular Formula C₁₄H₁₄ClNO

Molecular Weight 247.72 g/mol

SMILES Nc1cc(Cl)ccc1OCCc2ccccc2

Physical State Solid (typically off-white to pale brown powder)

Predicted LogP ~3.8 – 4.2 (Highly Lipophilic)

Solubility Low in water; Soluble in DMSO, DCM, Methanol

Melting Point
Predicted: 65–75 °C (Based on structural

analogs)

Structural Insight
The molecule features an electron-withdrawing chlorine atom at the para position relative to the

ether linkage, and an electron-donating amino group. The phenethyl ether tail significantly

increases lipophilicity compared to simple chloroanilines, enhancing skin permeation potential

and blood-brain barrier (BBB) penetration risks.

Hazard Identification (GHS Classification)
Derived from analog data (e.g., 5-chloro-2-phenoxyaniline, 4-chloroaniline).

Signal Word: DANGER
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Hazard Class Category Hazard Statement

Acute Toxicity (Oral) Cat. 3 H301: Toxic if swallowed.

Acute Toxicity (Dermal) Cat. 3
H311: Toxic in contact with

skin.

Skin Sensitization Cat. 1
H317: May cause an allergic

skin reaction.

STOT - Repeated Exp. Cat. 2

H373: May cause damage to

organs (Blood/Spleen) through

prolonged or repeated

exposure.

Aquatic Toxicity Acute 1 H400: Very toxic to aquatic life.

Key Toxicological Mechanism: Methemoglobinemia
The primary risk driver is the aniline moiety. Upon systemic absorption, hepatic oxidation

(CYP450) converts the amine to an N-hydroxylamine intermediate. This metabolite oxidizes

ferrous hemoglobin (Fe²⁺) to ferric methemoglobin (Fe³⁺), which cannot transport oxygen,

leading to cyanosis and tissue hypoxia.

Figure 1: Metabolic Activation Pathway
The following diagram illustrates the bioactivation pathway leading to hematotoxicity.
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Caption: Bioactivation of 5-Chloro-2-(2-phenylethoxy)aniline to the N-hydroxylamine

metabolite, driving methemoglobin formation.

Handling & Storage Protocols
Scientific Rationale: The ether linkage is relatively stable, but the free aniline is prone to

oxidation (browning) and is light-sensitive.

Storage Conditions
Atmosphere: Store under Inert Gas (Argon or Nitrogen). Oxygen promotes formation of

azobenzene impurities.

Temperature: 2–8 °C (Refrigerate).

Light: Protect from light (Amber vials or foil-wrapped).

Personal Protective Equipment (PPE) Matrix
Due to the high lipophilicity (LogP ~4), this compound can readily penetrate standard latex

gloves.

PPE Type Recommendation Rationale

Gloves

Double-gloving required.Inner:

Nitrile (min 0.11mm)Outer:

Silver Shield / 4H or Thick

Nitrile (>0.2mm)

Standard nitrile degrades

rapidly against aromatic

amines. Laminate films offer

>480 min breakthrough time.

Respiratory

P3 / N100 HEPA Filter or

Powered Air Purifying

Respirator (PAPR)

Prevent inhalation of dusts.

Aniline dusts are rapidly

absorbed via lungs.

Clothing Tyvek® Lab Coat or Coveralls
Prevent dermal absorption via

clothing contamination.

Emergency Response & First Aid
Critical Note: Standard First Aid may be insufficient for aniline poisoning.
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First Aid Protocols
Inhalation: Remove to fresh air. If cyanosis (blue lips/fingernails) appears, administer

oxygen.

Skin Contact: Wash with polyethylene glycol (PEG 400) or soap and water. Do not use

ethanol, as it enhances absorption.

Antidote: In cases of severe methemoglobinemia (>30%), Methylene Blue (1-2 mg/kg IV) is

the standard antidote.

Figure 2: Emergency Response Workflow
Decision tree for spill management and exposure response.
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Caption: Triage workflow for spill management and medical response.

Synthesis & Stability (Context for Researchers)
Understanding the synthesis helps in identifying impurities.
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Synthetic Route: Typically synthesized via the alkylation of 2-amino-4-chlorophenol (or its

nitro precursor) with (2-bromoethyl)benzene or phenethyl tosylate, followed by reduction if

the nitro route is used [1].

Impurity Profile:

Unreacted Phenethyl Bromide: Potent lachrymator and alkylating agent.

Oxidation Products: Azo-dimers (colored impurities).

Regioisomers: O-alkylation vs N-alkylation byproducts (check via NMR).

Ecological Impact & Disposal
Persistence: The chloro-phenyl ether bond is resistant to hydrolysis. High potential for

sediment accumulation.

Disposal:Do not release to drains. Must be disposed of via high-temperature incineration

(>1000°C) with scrubber systems to handle HCl and NOx emissions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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